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Compound of Interest

Compound Name: Dimethyl sebacate

Cat. No.: B1680942 Get Quote

An In-depth Technical Guide to Dimethyl Sebacate: Chemical Structure, Properties, and

Synthetic Applications

Introduction
Dimethyl sebacate, a diester of sebacic acid, is a versatile organic compound with significant

applications in the chemical industry. It serves as a crucial intermediate in the synthesis of

various polymers and stabilizers, and also finds use as a plasticizer and solvent.[1][2][3] This

guide provides a comprehensive overview of its chemical identity, physicochemical properties,

and key synthetic methodologies for professionals in research, and drug development.

Chemical Structure and IUPAC Name
The chemical structure of dimethyl sebacate consists of a ten-carbon aliphatic chain with

methoxycarbonyl groups at both ends. Its IUPAC name is dimethyl decanedioate.[2][4][5] The

molecule is achiral.[3]

Molecular Formula: C₁₂H₂₂O₄[1][3][5][6]

SMILES: COC(=O)CCCCCCCCC(=O)OC[2][3]

InChI: InChI=1S/C12H22O4/c1-15-11(13)9-7-5-3-4-6-8-10-12(14)16-2/h3-10H2,1-2H3[2][5]

Physicochemical Properties
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Dimethyl sebacate is a colorless, oily liquid or a white solid at ambient temperature,

depending on its purity and the surrounding temperature.[6][7] A summary of its key

quantitative properties is presented in Table 1.

Property Value Unit

Molecular Weight 230.30 g/mol

Melting Point 26.3 - 31 °C

Boiling Point 288 (at 101.3 hPa) °C

Density 0.99 (at 20°C) g/cm³

Vapor Pressure 0.0008 (at 25°C) hPa

Water Solubility 301 (at 20°C) mg/L

Flash Point 157 °C

Log Kow (Octanol-Water

Partition Coefficient)
3.38

Table 1. Physicochemical

properties of dimethyl

sebacate.[6][7]

Experimental Protocols
Synthesis of Dimethyl Sebacate via Esterification
Dimethyl sebacate is primarily synthesized through the esterification of sebacic acid with

methanol.[2] This reaction is typically acid-catalyzed.

Objective: To synthesize dimethyl sebacate from sebacic acid and methanol using a solid acid

catalyst.

Materials:

Sebacic acid
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Methanol

Solid acid catalyst (e.g., strongly acidic ion exchange resin or sulfonated carbon)[6]

Sodium carbonate solution

Melting kettle with heating jacket

Esterification kettle with stirrer and heating

Distillation apparatus

Procedure:

Melting of Sebacic Acid: Solid sebacic acid is added to a melting kettle. The kettle is heated

using a heating jacket to a temperature of 130-150°C until the sebacic acid is completely

molten.[6]

Esterification - Stage 1: The molten sebacic acid is transferred to an esterification kettle.

Methanol and the solid acid catalyst are added. The mixture is stirred and heated to a

temperature of 70-85°C for 3-4 hours.[6] During this stage, the esterification reaction begins.

Removal of Byproducts: After the first stage of esterification, the temperature is raised to

90°C to evaporate and remove the water and excess methanol from the reaction mixture.[6]

Esterification - Stage 2: The reaction temperature is then increased to 110-140°C to drive the

esterification to completion.[6]

Neutralization: The crude product is cooled and then neutralized with a sodium carbonate

solution to remove any remaining acidic catalyst and unreacted sebacic acid.[6]

Purification: The neutralized product is purified by rectification (distillation under reduced

pressure) to obtain high-purity dimethyl sebacate.[2][3]

Applications and Synthetic Workflows
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Intermediate for Hindered Amine Light Stabilizers
(HALS)
A primary application of dimethyl sebacate is as a key intermediate in the synthesis of

Hindered Amine Light Stabilizers (HALS).[1][2][6] HALS are crucial additives in plastics and

coatings to protect against photodegradation.[2] The synthesis of a common HALS, such as

one derived from 2,2,6,6-tetramethyl-4-piperidinol, involves the transesterification of dimethyl
sebacate.[8]

Dimethyl Sebacate

Transesterification Reaction2,2,6,6-Tetramethyl-
4-piperidinol

Catalyst
(e.g., Dibutyltin oxide)

Methanol
(byproduct)

Hindered Amine
Light Stabilizer

Polycondensation

Click to download full resolution via product page

Caption: Workflow for the synthesis of a Hindered Amine Light Stabilizer (HALS) via

transesterification of dimethyl sebacate.

Plasticizers and Solvents
Dimethyl sebacate is also utilized as a plasticizer for various resins, including cellulosic resins,

vinyl resins, and synthetic rubbers.[1] Its properties make it an effective softening agent and

solvent in these applications.[1][6]

Relevance in Drug Development
While not a common pharmaceutical excipient, the principles underlying the chemistry of

dimethyl sebacate are relevant to drug development. As a long-chain aliphatic diester, it
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shares structural similarities with biodegradable polymers used in drug delivery systems. The

ester linkages can be designed to be hydrolytically or enzymatically cleaved, allowing for

controlled release of an active pharmaceutical ingredient. Further research could explore the

potential of sebacic acid-based polyesters, for which dimethyl sebacate is a precursor, in

creating novel biocompatible and biodegradable drug carriers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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